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Compound of Interest

Compound Name: Solvent blue 35

Cat. No.: B077152

An In-depth Technical Guide to Solvent Blue 35

This technical guide provides a comprehensive overview of Solvent Blue 35 (CAS No. 17354-
14-2), a synthetic anthraquinone dye. It is intended for researchers, scientists, and
professionals who require detailed technical information on its chemical and physical
properties, synthesis, and applications. Also known by names such as Sudan Blue Il and Oil
Blue 35, this dye is notable for its vibrant blue color and solubility in nonpolar solvents.

Core Chemical and Physical Properties

Solvent Blue 35 is structurally classified as an anthraquinone dye, characterized by a 1,4-
bis(butylamino)anthracene-9,10-dione core.[1][2] This structure imparts its characteristic blue
color and its solubility in hydrocarbons, oils, fats, and waxes.[3][4] It is a dark blue powder in its
solid form and is insoluble in water.[3]

Data Summary

The following tables summarize the key identifiers and physicochemical properties of Solvent
Blue 35.

Table 1: Chemical Identifiers

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b077152?utm_src=pdf-interest
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.alfa-chemistry.com/solvent-blue-35-cas-17354-14-2-item-83410.htm
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Solvent-Blue-35
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-35.html
https://www.dyestuffscn.com/info/background-of-solvent-blue35-38093879.html
http://www.worlddyevariety.com/solvent-dyes/solvent-blue-35.html
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
CAS Number 17354-14-2
IUPAC Name 1,4-bis(butylamino)anthracene-9,10-dione

Molecular Formula

C22H26N202

Synonyms

Sudan Blue Il, Oil Blue 35, C.I. 61554,

Transparent Blue 2N

Canonical SMILES

CCCCNC1=C2C(=C(C=C1)NCCCC)C(=0)C3=
CC=CC=C3C2=0

InChlKey

OCQDPIXQTSYZJIL-UHFFFAOYSA-N

Table 2: Physicochemical Properties

Property Value
Molecular Weight 350.45 g/mol
Appearance Dark blue powder
Melting Point 120-125 °C

- Insoluble in water; Soluble in organic solvents,
Solubility ]

oils, fats

UV-Vis Amax 652 nm, 604 nm

Heat Resistance

Up to 280-300 °C in some polymers

Light Fastness

Grade 6-7 (on a scale of 1-8)

Molecular Structure

The molecular structure of Solvent Blue 35 is based on the anthraquinone framework. Two

butylamino groups are substituted at the 1 and 4 positions of the anthraquinone core.
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Figure 1: 2D molecular structure of Solvent Blue 35. Source: PubChem CID 3766139.

Experimental Protocols
Synthesis of Solvent Blue 35

The primary manufacturing method for Solvent Blue 35 is the condensation reaction between
1,4-dihydroxyanthraquinone (Quinizarine) and n-butylamine. Several variations of this protocol
exist, aiming to improve yield and simplify the process. Below is a generalized experimental
protocol based on published methods.

Objective: To synthesize 1,4-bis(butylamino)anthracene-9,10-dione (Solvent Blue 35).

Materials:

1,4-dihydroxyanthraquinone (Quinizarine)

n-butylamine

Aromatic acid (e.g., benzoic acid, as a catalyst)

Water (as a solvent)

Reaction kettle with stirring and reflux capabilities

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/product/b077152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« Filtration apparatus
e Drying oven
Procedure:

o Charging the Reactor: At ambient temperature, charge the reaction kettle sequentially with
1,4-dihydroxyanthraquinone, n-butylamine, the aromatic acid catalyst, and water. A typical
mass ratio is 1 part 1,4-dihydroxyanthraquinone to 1.43-1.71 parts n-butylamine and 3.33-
5.71 parts water. The catalyst is added at approximately 1.43% of the mass of the 1,4-
dihydroxyanthraquinone.

e Reaction: Begin stirring the mixture and heat the reactor to a temperature of 75-85 °C.

 Incubation: Maintain this temperature for 2-4 hours under reflux to allow the condensation
reaction to proceed to completion.

e Cooling and Filtration: After the reaction period, cool the mixture to below 40 °C. Filter the
resulting precipitate to separate the crude product from the reaction medium.

e Washing: Wash the filtered product with hot water to remove unreacted n-butylamine,
catalyst, and other water-soluble impurities.

e Drying: Dry the washed product in an oven to obtain the final Solvent Blue 35 product as a
dark blue powder.

This method avoids the use of reducing agents like hydrosulfite and caustic soda, offering a
simpler and more environmentally friendly process with high yield.

Applications in Research and Science

While Solvent Blue 35 is predominantly an industrial colorant for plastics, inks, and fuels, its
strong lipophilic nature makes it useful in laboratory settings. Its primary scientific application is
in microscopy as a lysochrome (fat-soluble dye) for staining neutral lipids, such as triglycerides,
in frozen tissue sections.

Logical and Experimental Workflows
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Synthesis Workflow Diagram

The following diagram illustrates the key stages in the synthesis of Solvent Blue 35 as
described in the experimental protocol.
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Caption: A workflow diagram illustrating the synthesis of Solvent Blue 35.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

